Cas no 2137836-98-5 (1-(8-bromo-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine)

• Product Name: 1-(8-bromo-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine
• CAS No: 2137836-98-5
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• CID: 6135298
• PubChem ID: 165745152
• Update Time: 2025-11-01

1-(8-bromo-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-726736
• 2137836-98-5
• 1-(8-bromo-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

• Inchi： 1S/C11H14BrNO/c1-7(13)9-5-8-3-2-4-10(12)11(8)14-6-9/h2-4,7,9H,5-6,13H2,1H3
• InChI Key： CEKGBJULMWIYPB-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OCC(C(C)N)C2

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(8-bromo-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine

Comprehensive Overview of 1-(8-bromo-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2137836-98-5)

1-(8-bromo-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine (CAS No. 2137836-98-5) is a brominated benzopyran derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique 8-bromo substitution and ethan-1-amine functional group, has garnered attention for its structural versatility and potential applications in drug discovery. Researchers are particularly interested in its role as a chiral building block for synthesizing bioactive molecules, given its 3,4-dihydro-2H-1-benzopyran core, which is a common motif in medicinal chemistry.

The compound's CAS No. 2137836-98-5 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Recent trends indicate growing interest in benzopyran derivatives due to their diverse pharmacological properties, including anti-inflammatory, antioxidant, and neuroprotective effects. This aligns with the broader demand for small molecule therapeutics targeting chronic diseases, a hot topic in 2024's pharmaceutical landscape.

From a synthetic perspective, 1-(8-bromo-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine offers opportunities for stereoselective modifications, making it valuable for asymmetric catalysis and enantioselective synthesis. Its bromine atom at the 8-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in modern fragment-based drug design. These attributes position it as a candidate for developing next-generation kinase inhibitors or GPCR modulators, areas dominating current biomedical research.

Analytical characterization of this compound typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry, with researchers often querying its solubility profile and stability under physiological conditions. Such data is critical for ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) predictions, a key focus in preclinical development. Notably, the rise of AI-driven molecular property prediction tools has increased searches for 2137836-98-5 physicochemical data, highlighting its integration into computational chemistry workflows.

In the context of green chemistry, efforts to optimize the synthesis of 1-(8-bromo-3,4-dihydro-2H-1-benzopyran-3-yl)ethan-1-amine using catalytic methods or biocatalysis are gaining traction, addressing the industry's push for sustainable manufacturing. This aligns with global trends toward ESG (Environmental, Social, and Governance) compliance in chemical production. Furthermore, its potential as a fluorescence probe precursor has sparked interest in bioimaging applications, a rapidly expanding field in diagnostics and cellular biology.

As patent analyses reveal, derivatives of 3,4-dihydro-2H-1-benzopyran are increasingly claimed in intellectual property filings, particularly for CNS disorders and metabolic diseases. The compound's CAS No. 2137836-98-5 thus represents not only a scientific asset but also a strategic one in competitive R&D. With the pharmaceutical industry prioritizing targeted drug delivery and personalized medicine, this molecule's adaptability positions it at the forefront of innovative therapeutic development.